N-methyl-1-[[2-(pyridin-2-ylmethoxy)phenyl]methyl]piperidine-3-carboxamide

• IUPAC Name: N-methyl-1-[[2-(pyridin-2-ylmethoxy)phenyl]methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C20H25N3O2/c1-21-20(24)17-8-6-12-23(14-17)13-16-7-2-3-10-19(16)25-15-18-9-4-5-11-22-18/h2-5,7,9-11,17H,6,8,12-15H2,1H3,(H,21,24)
• InChI Key: FSVIGSSOAACHJS-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1CCCN(C1)CC2=CC=CC=C2OCC3=CC=CC=N3
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

N-methyl-1-[[2-(pyridin-2-ylmethoxy)phenyl]methyl]piperidine-3-carboxamide is a chemical compound with potential therapeutic applications. It is commonly referred to as a selective dopamine D3 receptor antagonist. This compound has been studied for its potential use in treating various neurological and psychiatric disorders, including drug addiction, schizophrenia, and depression.

Mechanism of Action

The mechanism of action of N-methyl-1-[[2-(pyridin-2-ylmethoxy)phenyl]methyl]piperidine-3-carboxamide is believed to involve its selective antagonism of dopamine D3 receptors. This receptor subtype is primarily located in the mesolimbic pathway of the brain, which is involved in reward processing and drug addiction. By blocking dopamine D3 receptors, this compound may reduce the rewarding effects of drugs of abuse and potentially reduce drug-seeking behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-methyl-1-[[2-(pyridin-2-ylmethoxy)phenyl]methyl]piperidine-3-carboxamide are still being studied. However, it has been shown to have a high affinity for dopamine D3 receptors and a low affinity for other dopamine receptor subtypes. This selectivity may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-1-[[2-(pyridin-2-ylmethoxy)phenyl]methyl]piperidine-3-carboxamide in lab experiments is its selectivity for dopamine D3 receptors. This allows researchers to study the specific effects of blocking this receptor subtype. However, one limitation is that this compound may have off-target effects on other receptors or enzymes, which could complicate the interpretation of results.

Future Directions

There are several potential future directions for research involving N-methyl-1-[[2-(pyridin-2-ylmethoxy)phenyl]methyl]piperidine-3-carboxamide. One area of interest is its potential use in treating other neurological and psychiatric disorders, such as bipolar disorder and anxiety disorders. Additionally, researchers may investigate the use of this compound in combination with other drugs or therapies for enhanced therapeutic effects. Finally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-methyl-1-[[2-(pyridin-2-ylmethoxy)phenyl]methyl]piperidine-3-carboxamide involves several steps. The starting material is 2-(pyridin-2-ylmethoxy)benzaldehyde, which is reacted with N-methylpiperidine-3-carboxylic acid to form the corresponding amide. This amide is then reduced using a reducing agent such as lithium aluminum hydride to yield the final product.

Scientific Research Applications

N-methyl-1-[[2-(pyridin-2-ylmethoxy)phenyl]methyl]piperidine-3-carboxamide has been extensively studied for its potential use in treating drug addiction. It has been shown to reduce the rewarding effects of drugs of abuse, such as cocaine and methamphetamine, in animal models. This compound has also been studied for its potential use in treating schizophrenia and depression.